Tert-butyl 4-(4-ethynylphenyl)piperidine-1-carboxylate

• Molecular Formula: C18H23NO2
• Molecular Weight: 285.4 g/mol
• IUPAC Name: tert-butyl 4-(4-ethynylphenyl)piperidine-1-carboxylate
• InChI: InChI=1S/C18H23NO2/c1-5-14-6-8-15(9-7-14)16-10-12-19(13-11-16)17(20)21-18(2,3)4/h1,6-9,16H,10-13H2,2-4H3
• InChI Key: OPFWYKSKTKUMCT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)C2=CC=C(C=C2)C#C

Description

Tert-butyl 4-(4-ethynylphenyl)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C18H23NO2 and its molecular weight is 285.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a 50-mL round-bottom flask, was placed a solution of tert-butyl 4-(4-((trimethylsilyl)ethynyl)phenyl)piperidine-1-carboxylate (compound 76.2, 1.34 g, 3.75 mmol) in tetrahydrofuran (20 mL). Tetrabutylammonium fluoride (1.95 g, 7.47 mmol) was added and the resulting solution was stirred for 10 min at room temperature. The mixture was diluted with water (30 mL) and extracted with EtOAc (3×20 mL). The organic layers were combined, dried (Na2SO4), filtered and concentrated under reduced pressure to yield the title compound as a brown oil (1.0 g, crude).